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Compound of Interest |

2-(2-Methoxy-4-
Compound Name:
(trifluoromethyl)phenyl)acetic acid

CAS No.: 1017779-22-4

Cat. No.: B1393212

Get Quote

In the landscape of modern drug discovery and materials science, phenylacetic acid derivatives
serve as indispensable structural motifs. The strategic incorporation of substituents such as
methoxy and trifluoromethyl groups can profoundly modulate a molecule's physicochemical
and pharmacological properties, including its lipophilicity, metabolic stability, and target-binding
interactions.[1][2] This guide focuses on the specific, yet sparsely documented compound, 2-(2-
Methoxy-4-(trifluoromethyl)phenyl)acetic acid.

To date, a comprehensive experimental profile for this exact molecule is not readily available in
public literature. Therefore, this document serves as a predictive guide, leveraging established
principles of organic chemistry and extrapolating data from structurally analogous compounds.
By analyzing the known effects of its constituent functional groups, we will construct a robust,
theoretical framework of its chemical properties. This whitepaper is designed for researchers,
medicinal chemists, and drug development professionals, providing a foundational
understanding to guide future synthesis, characterization, and application of this promising
chemical entity.
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Molecular Structure and Predicted Physicochemical
Properties

The unique arrangement of the methoxy, trifluoromethyl, and carboxylic acid functionalities on
the phenylacetic acid scaffold dictates its anticipated chemical behavior. The electron-donating
methoxy group at the ortho-position and the potent electron-withdrawing trifluoromethyl group
at the para-position create a distinct electronic environment on the phenyl ring. The
trifluoromethyl group is known to significantly increase lipophilicity, a key factor in bioavailability

for pharmaceutical applications.[1][3]

Table 1: Predicted Physicochemical Data
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Predicted Value /

Property L Rationale /| Analog Source
Description
) This specific isomer is not
CAS Number Not Assigned ]
widely cataloged.
Molecular Formula C10H9F30s3 Calculated from structure.
Molecular Weight 234.17 g/mol Calculated from formula.[4][5]
White to off-white crystalline Based on similar phenylacetic
Appearance i .
solid acids.
Interpolated from analogs like
2-(trifluoromethyl)phenylacetic
Melting Point 90-110 °C (Estimate) acid (100-104 °C) and 4-
(trifluoromethyl)phenylacetic
acid (82-85 °C).
High due to carboxylic acid
Boiling Point >260 °C (Estimate) hydrogen bonding and
molecular weight.[6]
Soluble in methanol, ethanol, ) ) ]
- ) Typical for functionalized
Solubility DMSO, ethyl acetate; sparingly ] ]
] carboxylic acids.
soluble in water.
The electron-withdrawing CFs
_ group will increase acidity
pKa 3.5 - 4.5 (Estimate)

compared to a non-substituted

phenylacetic acid.

Calculated LogP

Based on analogs like 2-
methoxy-2-(2-
(trifluoromethyl)phenyl)acetic
acid (LogP 2.4775).[4]

Proposed Synthetic Pathway and Experimental

Protocol
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While no specific synthesis for 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid is
published, a plausible and efficient route can be designed based on well-established organic
transformations. A common strategy for synthesizing phenylacetic acids involves the

conversion of a corresponding benzyl halide or alcohol. The proposed workflow begins with the
commercially available 1-methoxy-3-(trifluoromethyl)benzene.

Diagram 1: Proposed Synthetic Workflow

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1393212/docs?utm_src=pdf-body#introduction-a-predictive-analysis-of-a-novel-phenylacetic-acid-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

1-Methoxy-3-(trifluoromethyl)benzene

eagents

Step 1: Chloromethylation
(HCI, Paraformaldehyde)

ntermediate 1

1-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)benzene

eagents

Step 2: Cyanation
(NaCN, DMSO)

ntermediate 2

2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetonitrile

eagents

Step 3: Hydrolysis
(H2S04, H20, Heat)

inal Product

Target Molecule:

2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

Click to download full resolution via product page

Caption: Proposed multi-step synthesis from a commercially available starting material.
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Detailed Hypothetical Protocol

This protocol is a predictive methodology designed to serve as a starting point for experimental
validation.

Step 1: Chloromethylation of 1-Methoxy-3-(trifluoromethyl)benzene

» Rationale: To introduce a reactive chloromethyl handle onto the aromatic ring. The methoxy
group is an ortho-, para-director. Due to steric hindrance from the methoxy group,
chloromethylation is expected to occur primarily at the position ortho to the methoxy group
and meta to the trifluoromethyl group.

e Procedure:

1. To a stirred solution of 1-methoxy-3-(trifluoromethyl)benzene (1.0 eq) and
paraformaldehyde (1.2 eq) in glacial acetic acid, slowly bubble hydrogen chloride gas at
room temperature for 1 hour.

2. Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring progress by TLC or
GC-MS.

3. After completion, cool the mixture to room temperature and pour it into ice-water.
4. Extract the aqueous layer with dichloromethane (3x).

5. Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine,
and dry over anhydrous sodium sulfate.

6. Concentrate the solvent under reduced pressure to yield crude 1-(chloromethyl)-2-
methoxy-4-(trifluoromethyl)benzene, which can be used directly in the next step or purified

by column chromatography.
Step 2: Cyanation to form 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetonitrile

e Rationale: The cyano group is an excellent precursor to a carboxylic acid. This nucleophilic
substitution of the benzyl chloride with sodium cyanide is a standard and high-yielding

transformation.
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e Procedure:
1. Dissolve the crude benzyl chloride from Step 1 in dimethyl sulfoxide (DMSO).

2. Add sodium cyanide (1.5 eq) portion-wise, ensuring the temperature does not exceed
40°C.

3. Stir the reaction at room temperature for 12-18 hours.
4. Pour the reaction mixture into water and extract with ethyl acetate (3x).

5. Combine the organic layers, wash thoroughly with water and brine, and dry over
anhydrous magnesium sulfate.

6. Remove the solvent in vacuo to obtain the crude nitrile intermediate.
Step 3: Hydrolysis to 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

» Rationale: Acid-catalyzed hydrolysis of the nitrile affords the desired carboxylic acid. This is a
robust and complete conversion.

e Procedure:

1. Add the crude nitrile from Step 2 to a mixture of concentrated sulfuric acid and water (1:1
vIv).

2. Heat the mixture to reflux (approx. 100-110°C) and maintain for 8-12 hours until the
reaction is complete (monitored by TLC).

3. Cool the reaction mixture and pour it onto crushed ice.
4. The solid carboxylic acid product should precipitate. Collect the solid by vacuum filtration.

5. Recrystallize the crude product from a suitable solvent system (e.g., toluene/hexanes or
ethanol/water) to yield the purified 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid.

Anticipated Spectroscopic Data
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The structural features of the target molecule will give rise to a unique spectroscopic fingerprint.
The following data are predicted based on the analysis of similar compounds.[7][8][9]

Table 2: Predicted Spectroscopic Characterization Data

Technique Predicted Observations

0 10-12 ppm (s, 1H, -COOH); & 7.4-7.6 ppm (m,
2H, Ar-H); & 7.0-7.2 ppm (m, 1H, Ar-H); 6 3.9
ppm (s, 3H, -OCHS3); & 3.7 ppm (s, 2H, -CH2-).
1H NMR (500 MHz, CDCls
( ) The aromatic region will show complex splitting
due to the substitution pattern. The proton ortho

to the CFs group will be the most downfield.

0 ~175 ppm (-COOH); d ~155 ppm (Ar-C-
OCHs3); & ~130 ppm (g, Ar-C-CFs3); 0 ~125 ppm
(9, -CFs3); 6 110-130 ppm (Ar-C); & ~56 ppm (-
OCHs3); & ~40 ppm (-CHz-). The carbon attached
to the CFs group and the CFs carbon itself will

13C NMR (125 MHz, CDCIs)

appear as quartets due to C-F coupling.

~3000 cm~1 (broad, O-H stretch of carboxylic
acid); ~1700 cm~! (strong, C=0 stretch of

FT-IR (KBr Pellet, cm~1) carboxylic acid); ~1250 cm~! (strong, C-O-C
stretch of aryl ether); ~1100-1300 cm~1 (multiple
strong bands, C-F stretches of CFs group).[10]

m/z 234 (M*, Molecular lon); m/z 189 ([M-

COOH]*); m/z 175 ([M-CH2COOH]*). The
Mass Spec. (El) fragmentation pattern will be characteristic of

the loss of the carboxylic acid and acetic acid

moieties.[7]

Reactivity and Potential Applications

The combination of functional groups suggests this molecule is a versatile building block for
further chemical synthesis.
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» Reactivity: The carboxylic acid is the primary site of reactivity, readily undergoing
esterification, amidation, or reduction to the corresponding alcohol. The aromatic ring, being
heavily substituted and influenced by both electron-donating and -withdrawing groups, would
be less prone to further electrophilic aromatic substitution.

o Potential Applications in Medicinal Chemistry: Many trifluoromethyl- and methoxy-substituted
phenylacetic acids are key intermediates in the synthesis of pharmaceuticals.[11]

o Anti-inflammatory Agents: The phenylacetic acid scaffold is present in many non-steroidal
anti-inflammatory drugs (NSAIDs). This molecule could serve as a starting point for novel
cyclooxygenase (COX) inhibitors, similar in concept to the synthesis of Celecoxib, which
involves a trifluoromethyl-substituted aryl moiety.[12][13]

o Metabolic Disease Therapeutics: Fluorinated phenylacetic acids are precursors for drugs
like Sitagliptin, used to treat type-2 diabetes.[11][14] The unique substitution pattern of the
target molecule could be explored to develop new analogs in this class.

o CNS Agents: The high lipophilicity imparted by the CFs group can facilitate blood-brain
barrier penetration, making this scaffold attractive for developing novel central nervous
system agents.

o Applications in Materials Science: Fluorinated organic molecules are often used in the
development of advanced polymers and liquid crystals due to their unique electronic
properties and thermal stability.[6]

Conclusion

While direct experimental data for 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid
remains to be published, this in-depth analysis provides a strong, predictive foundation for its
core chemical properties. Based on the behavior of analogous structures, this molecule is
anticipated to be a stable, crystalline solid with predictable spectroscopic characteristics. The
proposed synthetic route offers a clear and viable pathway for its preparation. Its structural
features—a reactive carboxylic acid handle, a lipophilic trifluoromethyl group, and a modulating
methoxy group—make it a highly attractive and versatile building block for future research in
drug discovery and materials science. This guide is intended to catalyze such exploration by
providing the necessary theoretical groundwork for its synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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